Journal Name:Mechanics of Advanced Materials and Structures
Journal ISSN:1537-6494
IF:3.338
Journal Website:http://www.tandf.co.uk/journals/boards/umcm-edbrd.asp
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:114
Publishing Cycle:Bimonthly
OA or Not:Not
Theoretical analysis of the liquid thermal structure in a pool fire
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2020-10-20 , DOI: 10.1177/0734904120962376
This article presents a theoretical work on liquid heat-up in the case of a pool fire. It is assumed that the convective currents occurring within the upper layer of the liquid are induced by Rayleigh–Bénard instabilities that are caused by in-depth radiation. The upper layer depth has been estimated based on the analytical solution of a one-dimensional Fourier’s equation for the temperature with a source term for in-depth radiation. The model has been assessed against experimental data for a 9-cm-diameter methanol steady-state pool fire and three different liquid depths (18, 12 and 6 mm). The general trend, that is, increase in the upper layer depth as the bottom boundary temperature increases, is well captured. In order to ensure that the well-mixed upper layer is at a temperature near the boiling point (as suggested by the experimental data), an improvement is proposed based on a radiative heat balance integral method. In addition to the above, a novel methodology is developed for the calculation of the ‘effective’ thermal conductivity as a means to circumvent detailed calculations of heat transfer within the liquid.
Detail
Simulation of the burning and dripping cables in fire using the particle finite element method
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2021-10-08 , DOI: 10.1177/07349041211039752
The behavior of the cable jacket in fire characterized by the tendency to melt and drip constitutes a major source of fire hazard. The reason is that the melted material may convey the flame from one point to another, expanding fire and contributing to the fire load. In this article, the capability of a new computational strategy based on the particle finite element method for simulating a bench-scale cables burning test is analyzed. The use bench-scale test has been previously used to simulate the full-scale test described in EN 50399. As the air effect is neglected, a simple combustion model is included. The samples selected are two cables consisting of a copper core and differently flame retarded thermoplastic polyurethane sheets. The key modeling parameters were determined from different literature sources as well as experimentally. During the experiment, the specimen was burned under the test set-up condition recording the process and measuring the temperature evolution by means of three thermocouples. Next, the test was reproduced numerically and compared with a real fire test. The numerical results show that the particle finite element method can accurately predict the evolution of the temperature and the melting of the jacket.
Detail
Review of large-scale fire tests on cross-laminated timber
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2021-08-03 , DOI: 10.1177/07349041211034460
Concerns about the environmental impact of building construction is leading to timber being more commonly used. However, it often faces scepticism regarding its safety in the event of fire. This article provides a point of reference on the fire performance of cross-laminated timber through a review of large-scale tests. Although adequately protecting CLT can make its contribution to fire insignificant, some of the internal surface of an enclosure can be exposed whilst still achieving adequate fire performance. Natural fire tests show that the charring rate and zero-strength layer thickness are higher than commonly used in guidance documents. The type of adhesive used to bond lamellae influences performance where delamination can lead to secondary flashovers, particularly in smaller enclosures. Structural elements can potentially collapse without self-extinction and/or suppression intervention. Tests to date have focussed on a residential context and knowledge gaps remain regarding larger enclosures, such as office-type buildings.
Detail
Recent developments in s-triazine holding phosphorus and nitrogen flame-retardant materials
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2020-09-03 , DOI: 10.1177/0734904120952347
Flame retardants are chemical compounds when mixed or incorporated in to polymers provide varying degrees of flammability protection. Flammable polymeric materials are ubiquitous with a wide array of applications. However, recent studies have shown potential environmental and health concerns with certain halogen-containing flame retardants. Thus, it has now become a necessity to explore new and effective materials that are safer and environmentally benign. In this context, halogen-free phosphorus- and nitrogen-containing flame retardants have attracted much attention worldwide. Moreover, s-triazine is the central focus because of its excellent charring effect. General strategies for synthesizing s-triazine compounds mostly via nucleophilic substitution reaction have been highlighted. This review provides a comprehensive description on design and synthesis of flame-retardant materials with significant flammability performance.
Detail
Toxicity of organophosphorus flame retardants
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2023-03-23 , DOI: 10.1177/07349041231161493
As the development and use of organophosphorus flame retardants have become more prevalent, concerns about potential toxicity are being raised. To date, most studies on potential toxicity have focu...
Detail
Upward flame spread over discrete thin solids separated by heat-absorbing inert materials
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2023-02-10 , DOI: 10.1177/07349041231153145
Flame spread over discrete solid fuels has been of key research interest in the past few decades. Most studies considered an array of discrete fuels separated by air gaps or heat-insulating inert m...
Detail
Experimental study of spruce wood reaction to fire in single burning item test
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2022-04-08 , DOI: 10.1177/07349041221089829
The aim of this work is to study and characterize the fire behavior of vertically oriented spruce wood panels using experiments conducted at the scales of cone calorimeter and single burning item t...
Detail
Experiments in aerial firefighting with and without additives and its application to suppress wildfires near electrical transmission lines
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2022-06-22 , DOI: 10.1177/07349041221098171
A comparison scheme is proposed to extinguish non-uniform fire scenes and continuously uniform fire scenes using a helicopter’s bucket fire-extinguishing device to spray extinguishing agent. Pure w...
Detail
Old age and fire injury
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2023-02-01 , DOI: 10.1177/07349041231153040
Previous studies indicated that the elderly are vulnerable to fire injury. In this article, the nature of such vulnerability in terms of fire injury risk factors including age band, gender, occupan...
Detail
Jetfire lab: Jetfire at reduced scale
Mechanics of Advanced Materials and Structures ( IF 3.338 ) Pub Date: 2021-09-15 , DOI: 10.1177/07349041211037192
This article addresses the development of a bench-scale test (jetfire lab) mimicking the fire exposure of the large-scale jetfire facility. An experimental approach was addressed to develop direct correlation and to validate the similitude between bench-scale test and large-scale jetfire. Comparisons were made by testing Zaltex passive fire protection material in the form of panels. Novel setups were designed to make the jetfire lab able to measure time/temperature curves similar to those obtained at a large scale. The assembly of the tested samples was also investigated. An experimental protocol was elaborated to consider the junction between parts of the sample at the reduced scale. Direct correlation was found between the large and the bench scale and it was evidenced that jetfire lab can be used for preliminary study and development of new thermal barriers for fire protection.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.30 35 Science Citation Index Expanded Not
Submission Guidelines
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